Cas no 1603233-48-2 (3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 1603233-48-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6428824
• PubChem ID: 116016573
• Update Time: 2025-06-09

3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile
• 1603233-48-2
• EN300-1870138

• Inchi： 1S/C9H13N3O2/c1-6-8(7(13)4-5-10)9(14-3)12(2)11-6/h7,13H,4H2,1-3H3
• InChI Key： BXRFSLWKVPETFH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C(CC#N)O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.1Ų

Additional information on 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile

Research Briefing on 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile (CAS: 1603233-48-2)

In recent years, the compound 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile (CAS: 1603233-48-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This nitrile derivative, characterized by its pyrazole core, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The unique structural features of this compound, particularly the presence of the methoxy and dimethyl groups on the pyrazole ring, contribute to its bioactivity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile. The research team employed a multi-step synthetic route to obtain the compound with high purity and yield. The synthetic strategy involved the condensation of 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde with malononitrile, followed by selective reduction to yield the target product. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

The biological evaluation of 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited a dose-dependent inhibition of COX-2 with an IC50 value of 0.8 μM, outperforming several reference drugs in the same assay. Additionally, the compound demonstrated selective inhibition of COX-2 over COX-1, suggesting a favorable safety profile with reduced gastrointestinal side effects, a common limitation of nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the anticancer properties of this compound were conducted using a panel of human cancer cell lines, including breast (MCF-7), lung (A549), and colon (HCT-116) cancer cells. The results indicated that 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile induced apoptosis in these cell lines through the activation of caspase-3 and caspase-9, key mediators of programmed cell death. The compound also exhibited anti-proliferative effects by inhibiting the phosphorylation of extracellular signal-regulated kinase (ERK), a critical component of the MAPK signaling pathway involved in cell growth and survival.

In addition to its direct biological effects, the pharmacokinetic properties of 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile were evaluated in preclinical models. The compound displayed good oral bioavailability and a favorable half-life, making it a suitable candidate for further development. Metabolic stability studies indicated that the compound is resistant to rapid degradation by liver microsomes, a desirable trait for therapeutic agents.

Despite these promising findings, challenges remain in the development of 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile as a therapeutic agent. Future research should focus on optimizing the compound's solubility and reducing potential off-target effects. Structure-activity relationship (SAR) studies could help identify derivatives with enhanced potency and selectivity. Moreover, in vivo toxicity studies are necessary to ensure the compound's safety before progressing to clinical trials.

In conclusion, 3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanenitrile (CAS: 1603233-48-2) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its unique chemical structure and potent biological activities warrant further investigation, with the potential to address unmet medical needs in these therapeutic areas. Continued research efforts will be essential to fully elucidate its mechanism of action and translate these findings into clinical applications.